Cas no 1809099-10-2 (Potassium trifluoro(5-methoxy-5-oxopentyl)borate)

• Product Name: Potassium trifluoro(5-methoxy-5-oxopentyl)borate
• CAS No: 1809099-10-2
• MF: C₆H₁₁BF₃KO₂
• MW: 222.05485367775
• CID: 5668379
• PubChem ID: 165590572
• Update Time: 2025-05-19

Potassium trifluoro(5-methoxy-5-oxopentyl)borate Chemical and Physical Properties

Names and Identifiers

• POTASSIUM TRIFLUORO(5-METHOXY-5-OXOPENTYL)BORATE
• EN300-26871529
• 1809099-10-2
• F89003
• potassium trifluoro(5-methoxy-5-oxopentyl)boranuide
• Borate(1-), trifluoro(5-methoxy-5-oxopentyl)-, potassium (1:1), (T-4)-
• Potassium trifluoro(5-methoxy-5-oxopentyl)borate

• Inchi： 1S/C6H11BF3O2.K/c1-12-6(11)4-2-3-5-7(8,9)10;/h2-5H2,1H3;/q-1;+1
• InChI Key： JUJRCNAOFFDIAQ-UHFFFAOYSA-N
• SMILES： [K+].F[B-](CCCCC(=O)OC)(F)F

Computed Properties

• Exact Mass: 222.0441257g/mol
• Monoisotopic Mass: 222.0441257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 151
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3Ų

Additional information on Potassium trifluoro(5-methoxy-5-oxopentyl)borate

Introduction to Potassium trifluoro(5-methoxy-5-oxopentyl)borate (CAS No. 1809099-10-2)

Potassium trifluoro(5-methoxy-5-oxopentyl)borate, a compound with the chemical formula K[B(OC(O)CH₂CH₂CH₂OC(O)CH₃)₂F], is a specialized borate derivative that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound, identified by its CAS number 1809099-10-2, is characterized by its unique structural features, which include a trifluoromethyl group and a methoxy-substituted pentafluoropropyl side chain. These structural attributes contribute to its remarkable reactivity and utility in various synthetic applications.

The significance of Potassium trifluoro(5-methoxy-5-oxopentyl)borate lies in its role as a versatile intermediate in organic synthesis. Borate compounds, particularly those with fluorine substituents, are known for their ability to facilitate cross-coupling reactions, which are fundamental to the synthesis of complex organic molecules. In recent years, there has been a surge in research focusing on the development of new borate reagents that can enhance the efficiency and selectivity of these reactions. The introduction of fluorine atoms into the borate structure not only improves the stability of the intermediate but also influences the electronic properties of the molecule, making it an attractive candidate for use in catalytic processes.

One of the most compelling aspects of Potassium trifluoro(5-methoxy-5-oxopentyl)borate is its application in pharmaceutical synthesis. The compound serves as a key building block in the preparation of various therapeutic agents. Its ability to participate in nucleophilic substitution reactions allows for the facile introduction of functional groups at specific positions within a molecule. This property is particularly valuable in drug discovery, where precise control over molecular structure is essential for achieving desired pharmacological effects.

Recent studies have highlighted the potential of Potassium trifluoro(5-methoxy-5-oxopentyl)borate in the development of novel antiviral and anticancer agents. Researchers have demonstrated that this compound can be incorporated into drug molecules to enhance their bioavailability and metabolic stability. For instance, its incorporation into protease inhibitors has shown promise in preclinical trials for treating viral infections. The boron-fluorine bond within this compound also contributes to its resistance to hydrolysis, which is a critical factor in ensuring the long-term efficacy of pharmaceuticals.

The industrial applications of Potassium trifluoro(5-methoxy-5-oxopentyl)borate are equally noteworthy. In materials science, this compound is utilized as a precursor for synthesizing advanced polymers and coatings. Its unique chemical properties make it an effective additive for improving thermal stability and flame retardancy in plastics. Additionally, it finds use in the production of liquid crystals and display technologies, where its ability to form stable complexes with other organic molecules is highly beneficial.

The synthesis of Potassium trifluoro(5-methoxy-5-oxopentyl)borate involves a series of carefully controlled chemical reactions. Typically, it is prepared through the reaction of pentafluoropropionic acid derivatives with appropriate alkoxides or hydroxides under inert conditions. The presence of fluorine atoms requires stringent handling to prevent unwanted side reactions, but when executed correctly, yields high-purity material suitable for further applications.

In conclusion, Potassium trifluoro(5-methoxy-5-oxopentyl)borate (CAS No. 1809099-10-2) is a multifaceted compound with broad applications across pharmaceuticals and materials science. Its unique structural features and reactivity make it an invaluable tool for synthetic chemists and researchers working on cutting-edge technologies. As our understanding of its properties continues to evolve, we can expect even more innovative uses for this remarkable borate derivative in the years to come.